Cas no 16132-64-2 (Tetraphosphate)

Tetraphosphate structure
Tetraphosphate structure
Product Name:Tetraphosphate
CAS No:16132-64-2
MF:O13P4
MW:331.887244224548
CID:96374
PubChem ID:23419966
Update Time:2025-04-18

Tetraphosphate Chemical and Physical Properties

Names and Identifiers

    • Tetraphosphate
    • [oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl] phosphate
    • P4,i
    • 16132-64-2
    • DTXSID50633761
    • YDHWWBZFRZWVHO-UHFFFAOYSA-H
    • Inchi: 1S/H6O13P4/c1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h(H,7,8)(H,9,10)(H2,1,2,3)(H2,4,5,6)/p-6
    • InChI Key: YDHWWBZFRZWVHO-UHFFFAOYSA-H
    • SMILES: P(=O)([O-])(OP(=O)([O-])[O-])OP(=O)([O-])OP(=O)([O-])[O-]

Computed Properties

  • Exact Mass: 331.82893804g/mol
  • Monoisotopic Mass: 331.82893804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.9
  • Topological Polar Surface Area: 234Ų
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